Cas no 15687-18-0 (2-(4-Chlorophenyl)-4-methylpentane-2,4-diol)

• Product Name: 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol
• CAS No: 15687-18-0
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• MDL: MFCD00868177
• CID: 147052
• PubChem ID: 85896
• Update Time: 2025-06-14

2-(4-Chlorophenyl)-4-methylpentane-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-4-methylpentane-2,4-diol
• 2,4-Pentanediol,2-(4-chlorophenyl)-4-methyl-
• 2-(4-Chlorophenyl)-4-methyl-2,4-pentanediol
• 2-(p-Chlorophenyl)-4-methyl-2,4-pentanediol
• 2-(p-Chlorophenyl)-4-methylpentane-2,4-diol
• 2,4-Pentanediol, 2-(p-chlorophenyl)-4-methyl-
• 2-Methyl-4-(p-chlorophenyl)-2,4-pentanediol
• BRN 2108769
• Fempentadiol
• Fempentadiol [INN-Spanish]
• Fenpentadiol [INN:DCF]
• Fenpentadiolum
• Fenpentadiolum [INN-Latin]
• RD 292
• RD 6002
• Tredum
• UNII-BLO7300903
• Fentredum
• 15687-18-0
• BLO7300903
• FENPENTADIOL [MI]
• Z1509669212
• CHEMBL2106273
• FENPENTADIOL [MART.]
• NS00025101
• AKOS027201214
• 1-(P-CHLOROPHENYL)-1,3,3-TRIMETHYL-1,3-PROPANEDIOL
• Q5443569
• EINECS 239-782-5
• SCHEMBL48969
• DTXSID9023047
• FENPENTADIOL [WHO-DD]
• EN300-253738
• CHEBI:134940
• RD-292
• FENPENTADIOL [INN]
• Fenpentadiol
• 239-782-5
• Fempentadiol (INN-Spanish)
• Fenpentadiolum (INN-Latin)
• DTXCID303047
• FENPENTADIOL (MART.)
• QAA68718
• SNJDSTGQYRTZJT-UHFFFAOYSA-N
• 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol

• MDL： MFCD00868177
• Inchi： 1S/C12H17ClO2/c1-11(2,14)8-12(3,15)9-4-6-10(13)7-5-9/h4-7,14-15H,8H2,1-3H3
• InChI Key： SNJDSTGQYRTZJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(CC(C)(C)O)O

Computed Properties

• Exact Mass: 228.09181
• Monoisotopic Mass: 228.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76.5 ºC
• Boiling Point: 327.37°C (rough estimate)
• Refractive Index: 1.5434 (estimate)
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• PSA: 40.46

2-(4-Chlorophenyl)-4-methylpentane-2,4-diol Security Information

• Toxicity：LD50 in male, female mice, rats (mg/kg): 940, 995, 1200, 1250 orally (Kriegel)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol

Research Brief on 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol (CAS: 15687-18-0): Recent Advances and Applications

2-(4-Chlorophenyl)-4-methylpentane-2,4-diol (CAS: 15687-18-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and optimization of 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol derivatives for enhanced bioactivity. The researchers employed a combination of computational modeling and experimental synthesis to identify key structural modifications that improve the compound's binding affinity to target proteins. The results demonstrated that specific substitutions on the phenyl ring could significantly enhance its inhibitory effects on certain enzymes involved in inflammatory pathways.

In another study, researchers explored the compound's potential as an intermediate in the synthesis of novel antiviral agents. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the role of 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol in the development of broad-spectrum antiviral drugs. The compound's ability to interfere with viral replication mechanisms was attributed to its interaction with viral polymerases, making it a promising candidate for further development.

Further investigations into the pharmacokinetic properties of 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol have been conducted to assess its suitability for clinical applications. A preclinical study published in European Journal of Pharmaceutical Sciences (2023) evaluated the compound's bioavailability and metabolic stability. The findings indicated that while the compound exhibits moderate oral bioavailability, its metabolic stability can be improved through structural modifications, paving the way for future formulation strategies.

In addition to its therapeutic potential, recent research has also explored the environmental and safety aspects of 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol. A study in Environmental Science and Technology (2024) assessed the compound's biodegradability and ecotoxicological effects. The results suggested that the compound is relatively stable in aquatic environments, but further studies are needed to fully understand its long-term environmental impact.

In conclusion, 2-(4-Chlorophenyl)-4-methylpentane-2,4-diol (CAS: 15687-18-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, mechanistic understanding, and therapeutic applications highlight its potential as a key intermediate and active pharmaceutical ingredient. Future research should focus on optimizing its pharmacokinetic properties and expanding its applications in drug development.